2-(Tert-butoxy)-4-(methylsulfanyl)phenol

• Molecular Formula: C11H16O2S
• Molecular Weight: 212.31 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxy]-4-methylsulfanylphenol
• InChI: InChI=1S/C11H16O2S/c1-11(2,3)13-10-7-8(14-4)5-6-9(10)12/h5-7,12H,1-4H3
• InChI Key: LYJNVNXMVBFJKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=CC(=C1)SC)O

Description

2-(Tert-butoxy)-4-(methylsulfanyl)phenol is a phenolic derivative characterized by a tert-butoxy (–O–C(CH₃)₃) group at position 2 and a methylsulfanyl (–S–CH₃) group at position 4 on the aromatic ring. Its molecular formula is C₁₁H₁₆O₂S, with a molecular weight of 212.31 g/mol. The tert-butoxy group contributes significant steric bulk and electron-donating effects via oxygen lone pairs, while the methylsulfanyl group provides moderate electron donation through sulfur.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Tert-butoxy)-4-(methylsulfanyl)phenol typically involves the following steps:

Starting Materials: The synthesis begins with a phenol derivative, which is then subjected to alkylation to introduce the tert-butoxy group.

Alkylation: The phenol derivative is reacted with tert-butyl bromide in the presence of a base such as potassium carbonate to form the tert-butoxy group.

Thioether Formation: The resulting intermediate is then treated with a methylsulfanyl reagent, such as methylthiol, under basic conditions to introduce the methylsulfanyl group.

Industrial Production Methods

Industrial production of 2-(Tert-butoxy)-4-(methylsulfanyl)phenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

2-(Tert-butoxy)-4-(methylsulfanyl)phenol undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to form a sulfoxide or sulfone.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions.

Deprotection: The tert-butoxy group can be removed under acidic conditions to yield the corresponding phenol.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid can be used for oxidation.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for nucleophilic substitution.

Deprotection: Acidic conditions, such as hydrochloric acid or trifluoroacetic acid, are used for deprotection.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Substitution: Alkylated or acylated phenol derivatives.

Deprotection: The corresponding phenol.

Scientific Research Applications

2-(Tert-butoxy)-4-(methylsulfanyl)phenol has several scientific research applications:

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Materials Science: It is used in the development of advanced materials with specific properties.

Medicinal Chemistry: It is investigated for its potential biological activities and therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(Tert-butoxy)-4-(methylsulfanyl)phenol depends on its specific application. In organic synthesis, it acts as a reactive intermediate, participating in various chemical reactions. In medicinal chemistry, its mechanism of action may involve interactions with specific molecular targets, such as enzymes or receptors, leading to desired biological effects.

Comparison with Similar Compounds

Structural and Electronic Differences

The following table summarizes key structural and electronic properties of 2-(tert-butoxy)-4-(methylsulfanyl)phenol and analogous phenolic derivatives:

Compound Name	CAS	Molecular Formula	Molecular Weight	Substituent Positions	Electronic Effects	Steric Profile
2-(Tert-butoxy)-4-(methylsulfanyl)phenol	Not reported	C₁₁H₁₆O₂S	212.31	2-O–C(CH₃)₃, 4-S–CH₃	–O–C(CH₃)₃ (EDG), –S–CH₃ (mild EDG)	High (tert-butoxy)
4-Tert-butyl-2-(methylsulfanyl)phenol	64096-97-5	C₁₁H₁₆OS	196.31	4-C(CH₃)₃, 2-S–CH₃	–C(CH₃)₃ (EDG), –S–CH₃ (mild EDG)	Moderate (tert-butyl)
4-Tert-butyl-2-(trifluoromethyl)phenol	57477-80-2	C₁₁H₁₃F₃O	218.22	4-C(CH₃)₃, 2-CF₃	–C(CH₃)₃ (EDG), –CF₃ (EWG)	Moderate (tert-butyl)
2-Methoxy-4-(methylsulfanyl)phenol	Not reported	C₈H₁₀O₂S	170.23	2-O–CH₃, 4-S–CH₃	–O–CH₃ (EDG), –S–CH₃ (mild EDG)	Low (methoxy)

Key Observations :

• Electronic Effects: The tert-butoxy group in the target compound is a stronger electron donor than the tert-butyl group in 4-tert-butyl-2-(methylsulfanyl)phenol due to oxygen’s lone pairs. Conversely, the trifluoromethyl (–CF₃) group in 4-tert-butyl-2-(trifluoromethyl)phenol is strongly electron-withdrawing, altering reactivity patterns .
• Stability : Methylsulfanyl groups are prone to oxidation under acidic or oxidative conditions, whereas tert-butoxy ethers are generally stable except under strong acids .

Physicochemical Properties (Hypothetical Comparison)

While experimental data for the target compound is sparse, properties can be inferred from analogous structures:

Property	2-(Tert-butoxy)-4-(methylsulfanyl)phenol	4-Tert-butyl-2-(methylsulfanyl)phenol	4-Tert-butyl-2-(trifluoromethyl)phenol
Boiling Point	~290–310°C (est.)	285°C (est.)	~275°C (est.)
Solubility	Low in water; soluble in DCM, THF	Similar to target compound	Lower solubility in polar solvents
LogP (Octanol-Water)	~3.5–4.0 (est.)	3.8 (est.)	~4.2 (est.)

Notes:

• The tert-butoxy group increases hydrophobicity compared to methoxy analogs.
• The trifluoromethyl group in 4-tert-butyl-2-(trifluoromethyl)phenol enhances lipophilicity (higher LogP) .